7-Fluoro-6-nitroquinazolin-4(3H)-one
Overview
Description
7-Fluoro-6-nitroquinazolin-4(3H)-one is a chemical compound that is commonly found in the synthesis process of many antitumor drugs . It has a molecular formula of C8H4FN3O3 and a molecular weight of 209.13 .
Synthesis Analysis
The synthesis of 7-Fluoro-6-nitroquinazolin-4(3H)-one involves three steps including chlorination and nucleophilic substitution reactions . The synthesis method is efficient and quick, with a high yield up to 78.3% .Molecular Structure Analysis
The molecular structure of 7-Fluoro-6-nitroquinazolin-4(3H)-one contains a total of 21 bonds; 16 non-H bonds, 13 multiple bonds, 1 rotatable bond, 2 double bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 primary amine (aromatic), 1 nitro group (aromatic), and 1 Pyrimidine .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 7-Fluoro-6-nitroquinazolin-4(3H)-one include chlorination and nucleophilic substitution reactions . The target product was synthesized from 7-fluoro-6-nitroquinazolin-4-ol through these steps .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Fluoro-6-nitroquinazolin-4(3H)-one include a molecular formula of C8H4FN3O3 and a molecular weight of 209.13 . More detailed properties such as melting point, boiling point, and density were not found in the retrieved papers.Scientific Research Applications
- Efficient Synthesis : An efficient synthetic method with high yield has been established for compound 9 (4-((7-methoxy-6-nitroquinazolin-4-yl)oxy) aniline). The synthesis involves three steps, including chlorination and nucleophilic substitution reactions, starting from 7-fluoro-6-nitroquinazolin-4-ol (5) .
- Clinical Relevance : Inhibitors targeting the epidermal growth factor receptor (EGFR) family, including compounds containing a similar 4-phenylamine structure, have shown promise as anticancer agents .
- Role in Afatinib Synthesis : N-(3-chloro-4-fluorophenyl)-7-fluoro-6-nitroquinazolin-4-amine serves as a useful synthetic intermediate in the production of Afatinib (A355300). Afatinib is an aminocrotonylamino-substituted quinazoline derivative used for treating cancer and respiratory tract diseases .
Antitumor Activity
Intermediate in Drug Synthesis
Pharmaceutical Development
Mechanism of Action
While the exact mechanism of action of 7-Fluoro-6-nitroquinazolin-4(3H)-one is not specified in the retrieved papers, it is noted that it is common to find in the synthesis process of many antitumor drugs . These drugs often target growth factor signaling pathways, which play a fundamental role in regulating cell functions, including cell proliferation, differentiation, and survival .
properties
IUPAC Name |
7-fluoro-6-nitro-3H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4FN3O3/c9-5-2-6-4(1-7(5)12(14)15)8(13)11-3-10-6/h1-3H,(H,10,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTUAEMSZEIGQRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1[N+](=O)[O-])F)N=CNC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4FN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10427688 |
Source
|
| Record name | 7-Fluoro-6-nitroquinazolin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10427688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-6-nitroquinazolin-4(3H)-one | |
CAS RN |
162012-69-3 |
Source
|
| Record name | 7-Fluoro-6-nitroquinazolin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10427688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-Fluoro-6-nitroquinazolin-4(1H)-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the spatial arrangement of the different functional groups in 7-Fluoro-6-nitroquinazolin-4(3H)-one?
A1: The quinazolinone ring system in 7-Fluoro-6-nitroquinazolin-4(3H)-one is essentially planar []. The nitro group exhibits a twist of 12.0° relative to the quinazolinone ring plane []. This information suggests a relatively flat molecule with a slightly out-of-plane nitro group.
Q2: How is the crystal structure of 7-Fluoro-6-nitroquinazolin-4(3H)-one stabilized?
A2: The crystal structure of 7-Fluoro-6-nitroquinazolin-4(3H)-one is stabilized by intermolecular hydrogen bonds []. These bonds, specifically N—H⋯O, C—H⋯N, and C—H⋯O interactions, contribute to the molecule's packing arrangement within the crystal lattice [].
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